5-(4-hydroxy-3-methoxy-5-nitrobenzylidene)-2-thioxo-1,3-thiazolidin-4-one

• IUPAC Name: (5Z)-5-[(4-hydroxy-3-methoxy-5-nitrophenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C11H8N2O5S2/c1-18-7-3-5(2-6(9(7)14)13(16)17)4-8-10(15)12-11(19)20-8/h2-4,14H,1H3,(H,12,15,19)/b8-4-
• InChI Key: OFNYZMRIPRDMHD-YWEYNIOJSA-N
• Canonical SMILES: COC1=CC(=CC(=C1O)[N+](=O)[O-])C=C2C(=O)NC(=S)S2
• Isomeric SMILES: COC1=CC(=CC(=C1O)[N+](=O)[O-])/C=C\2/C(=O)NC(=S)S2
• Molecular Formula: C11H8N2O5S2
• Molecular Weight: 312.3 g/mol

Description

5-(4-hydroxy-3-methoxy-5-nitrobenzylidene)-2-thioxo-1,3-thiazolidin-4-one is a compound that has gained attention in recent years due to its potential applications in scientific research. This compound is known for its ability to interact with biological systems, making it a valuable tool in various fields of research.

Mechanism of Action

The mechanism of action of 5-(4-hydroxy-3-methoxy-5-nitrobenzylidene)-2-thioxo-1,3-thiazolidin-4-one is not fully understood. However, it is believed to interact with cellular processes involved in cell growth and survival. It has been suggested that the compound inhibits the activity of enzymes involved in DNA replication and repair, leading to the death of cancer cells. Additionally, it has been found to induce oxidative stress in cancer cells, leading to their death.
Biochemical and Physiological Effects:
Studies have shown that this compound has several biochemical and physiological effects. In cancer cells, the compound has been found to induce apoptosis, inhibit cell growth, and reduce the expression of genes involved in cancer progression. Additionally, it has been found to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-(4-hydroxy-3-methoxy-5-nitrobenzylidene)-2-thioxo-1,3-thiazolidin-4-one in lab experiments is its ability to selectively target cancer cells, while leaving healthy cells unharmed. This makes it a valuable tool for cancer research, as it allows researchers to study the effects of a compound on cancer cells without damaging healthy tissue. However, one limitation of using this compound is its potential toxicity. Studies have shown that high doses of the compound can be toxic to cells, which may limit its use in certain experiments.

Future Directions

There are several future directions for the use of 5-(4-hydroxy-3-methoxy-5-nitrobenzylidene)-2-thioxo-1,3-thiazolidin-4-one in scientific research. One potential direction is the development of new cancer therapies based on the compound. Researchers are currently exploring the use of this compound in combination with other compounds to enhance its anti-cancer effects. Additionally, there is potential for the compound to be used in the development of new antibiotics, as it has been found to have antimicrobial properties. Further research is needed to fully understand the potential applications of this compound in scientific research.
In conclusion, this compound is a compound with potential applications in various fields of scientific research. Its ability to selectively target cancer cells and induce apoptosis makes it a valuable tool in cancer research. Additionally, its antimicrobial and anti-inflammatory properties make it a potential candidate for the development of new antibiotics and treatments for inflammatory diseases. Further research is needed to fully understand the potential of this compound and its future directions in scientific research.

Scientific Research Applications

5-(4-hydroxy-3-methoxy-5-nitrobenzylidene)-2-thioxo-1,3-thiazolidin-4-one has several potential applications in scientific research. One of the most promising applications is in the field of cancer research. This compound has been shown to inhibit the growth of several types of cancer cells, including breast, lung, and colon cancer cells. It achieves this by inducing apoptosis or programmed cell death in these cells. Additionally, this compound has been found to have antimicrobial properties, making it a potential candidate for the development of new antibiotics.